Cas no 1609407-62-6 (N-(2,6-difluorobenzyl)-1-methoxy-2-propanamine hydrobromide)

• Product Name: N-(2,6-difluorobenzyl)-1-methoxy-2-propanamine hydrobromide
• CAS No: 1609407-62-6
• MF: C₁₁H₁₆BrF₂NO
• MW: 296.151649475098
• CID: 4608782
• Update Time: 2025-10-30

N-(2,6-difluorobenzyl)-1-methoxy-2-propanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-difluorobenzyl)-1-methoxy-2-propanamine hydrobromide

• Inchi： 1S/C11H15F2NO.BrH/c1-8(7-15-2)14-6-9-10(12)4-3-5-11(9)13;/h3-5,8,14H,6-7H2,1-2H3;1H
• InChI Key： FAEQKLCWJXFCNB-UHFFFAOYSA-N
• SMILES： C(OC)C(NCC1=C(F)C=CC=C1F)C.[H]Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Additional information on N-(2,6-difluorobenzyl)-1-methoxy-2-propanamine hydrobromide

Research Brief on N-(2,6-difluorobenzyl)-1-methoxy-2-propanamine hydrobromide (CAS: 1609407-62-6)

N-(2,6-difluorobenzyl)-1-methoxy-2-propanamine hydrobromide (CAS: 1609407-62-6) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting drugs. The presence of the difluorobenzyl moiety and the methoxypropanamine backbone suggests potential interactions with neurotransmitter systems, making it a candidate for further pharmacological evaluation.

Recent studies have focused on the synthesis and characterization of N-(2,6-difluorobenzyl)-1-methoxy-2-propanamine hydrobromide, with particular emphasis on its physicochemical properties and stability under various conditions. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm the compound's structure and purity. These studies have demonstrated that the compound exhibits excellent stability in both solid and solution states, which is crucial for its potential formulation into pharmaceutical products.

In vitro and in vivo pharmacological evaluations have revealed that N-(2,6-difluorobenzyl)-1-methoxy-2-propanamine hydrobromide exhibits significant activity in modulating specific neurotransmitter receptors. Preliminary data suggest that the compound may act as a selective agonist or antagonist for certain receptor subtypes, although the exact mechanism of action remains under investigation. These findings have sparked interest in exploring its potential applications in treating neurological disorders such as depression, anxiety, and neurodegenerative diseases.

One of the most notable aspects of this compound is its favorable pharmacokinetic profile. Studies have shown that N-(2,6-difluorobenzyl)-1-methoxy-2-propanamine hydrobromide demonstrates good oral bioavailability and blood-brain barrier penetration, which are critical factors for CNS-targeting drugs. Additionally, the compound has exhibited a relatively low toxicity profile in preclinical models, further supporting its potential for clinical development.

Current research efforts are also directed towards optimizing the synthetic route for N-(2,6-difluorobenzyl)-1-methoxy-2-propanamine hydrobromide to improve yield and scalability. Recent advancements in catalytic methods and green chemistry approaches have shown promise in addressing some of the challenges associated with its large-scale production. These developments are expected to facilitate further preclinical and clinical studies in the near future.

In conclusion, N-(2,6-difluorobenzyl)-1-methoxy-2-propanamine hydrobromide (CAS: 1609407-62-6) represents a promising candidate for therapeutic development in the CNS field. Its unique structural features, favorable pharmacological properties, and low toxicity profile make it a compound of significant interest. Ongoing research aims to elucidate its precise mechanism of action and explore its potential applications in treating various neurological disorders. As the scientific community continues to investigate this compound, it is anticipated that further breakthroughs will emerge, paving the way for its eventual translation into clinical use.